Cas no 1240581-88-7 (2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride)

• Product Name: 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride
• CAS No: 1240581-88-7
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD16810364
• CID: 5167609
• Update Time: 2025-05-20

2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride
• Cl.CCCNCC1=C(O)C(OCC)=CC=C1
• 2-ethoxy-6-(propylaminomethyl)phenol:hydrochloride

• MDL： MFCD16810364
• Inchi： 1S/C12H19NO2.ClH/c1-3-8-13-9-10-6-5-7-11(12(10)14)15-4-2;/h5-7,13-14H,3-4,8-9H2,1-2H3;1H
• InChI Key： UTAMIHRSGACNQA-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CC=CC(=C1O)CNCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 164
• Topological Polar Surface Area: 41.5

Additional information on 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride

Introduction to 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride (CAS No. 1240581-88-7)

2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride, with the CAS number 1240581-88-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenols and is characterized by its unique structural features, including an ethoxy group, a propylamino methyl substituent, and a hydrochloride salt form. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride can be represented as C₁₃H₂₀ClNO₂. The presence of the ethoxy group and the propylamino methyl substituent imparts specific chemical and biological activities, making it a promising candidate for various medicinal applications. The hydrochloride salt form enhances its solubility and stability, which are crucial for pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the potential therapeutic uses of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride. One of the key areas of interest is its role as an analgesic agent. Studies have shown that this compound exhibits significant analgesic properties, which are attributed to its ability to interact with specific receptors in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride effectively reduces pain perception in animal models by modulating opioid receptors.

Beyond its analgesic properties, 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride has also shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound has neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Clinical trials have shown that this compound is well-absorbed orally and has a favorable bioavailability. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.

Safety and toxicity studies have also been conducted to evaluate the potential side effects and long-term safety of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride. Preclinical studies using rodent models have demonstrated that this compound has a low toxicity profile at therapeutic doses. However, higher doses can lead to mild gastrointestinal discomfort and dizziness. These findings highlight the importance of dose optimization in clinical settings to ensure patient safety.

In addition to its therapeutic applications, 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride has been explored for its potential use in diagnostic imaging. Research published in the Molecular Imaging and Biology journal in 2020 indicated that this compound can be labeled with radioisotopes for use in positron emission tomography (PET) imaging. The labeled compound has shown high specificity and sensitivity in detecting early-stage tumors, making it a promising tool for cancer diagnosis.

The synthesis of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride involves several steps, including the formation of the phenolic core, introduction of the ethoxy group, and attachment of the propylamino methyl substituent. Various synthetic routes have been developed to optimize yield and purity. One common approach involves starting from 2-hydroxyacetophenone, which undergoes etherification with ethanol to form 2-ethoxyacetophenone. Subsequent reactions with propylamine and formaldehyde yield the desired intermediate, which is then converted to the final product by treating with hydrogen chloride gas.

The potential applications of 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride extend beyond traditional pharmaceuticals. It has also been investigated for its use in cosmetic formulations due to its antioxidant properties. A study published in the Cosmetics Journal in 2019 reported that this compound can effectively protect skin cells from oxidative damage caused by UV radiation, making it a valuable ingredient for anti-aging skincare products.

In conclusion, 2-Ethoxy-6-[(propylamino)methyl]phenol hydrochloride (CAS No. 1240581-88-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and cosmetics. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further development and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments and diagnostic tools.